Cas no 197245-21-9 (N-Bsmoc-L-leucine)

• Product Name: N-Bsmoc-L-leucine
• CAS No: 197245-21-9
• MF: C₁₆H₁₉NO₆S
• MW: 353.390163660049
• CID: 92295
• PubChem ID: 7578024
• Update Time: 2025-04-18

N-Bsmoc-L-leucine Chemical and Physical Properties

Names and Identifiers

• N-Bsmoc-L-leucine
• N-(Benzo[b]thiophenesulphone-2-methoxycarbonyl)-L-leucine~Bsmoc-Leu-OH
• (2S)-2-[(1,1-dioxo-1-benzothiophen-2-yl)methoxycarbonylamino]-4-methylpentanoic acid
• N-{[(1,1-dioxido-1-benzothiophen-2-yl)methoxy]carbonyl}-L-leucine
• Bsmoc-Leu-OH
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-leucine
• N-BSMOC-L-LEUCINE: TECH., 90%
• N-(Benzo[b]thiophenesulfone-2-methoxycarbonyl)-L-leucine Bsmoc-Leu-OH
• starbld0001494
• DTXSID80428829
• AKOS024348910
• 197245-21-9
• (((1,1-Dioxidobenzo[b]thiophen-2-yl)methoxy)carbonyl)-L-leucine

• MDL： MFCD03792473
• Inchi： 1S/C16H19NO6S/c1-10(2)7-13(15(18)19)17-16(20)23-9-12-8-11-5-3-4-6-14(11)24(12,21)22/h3-6,8,10,13H,7,9H2,1-2H3,(H,17,20)(H,18,19)/t13-/m0/s1
• InChI Key： OMRCRRODQMLMIU-ZDUSSCGKSA-N
• SMILES： S1(C2C=CC=CC=2C=C1COC(N[C@H](C(=O)O)CC(C)C)=O)(=O)=O
• BRN： 8277169

Computed Properties

• Exact Mass: 353.09337
• Monoisotopic Mass: 353.09330850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Brown melt
• Density: 1.4±0.1 g/cm3
• Melting Point: 43-45°C
• Boiling Point: 606.5±55.0 °C at 760 mmHg
• Flash Point: 215.1±29.3 °C
• Refractive Index: 1.578
• PSA: 109.77
• LogP: 3.32550
• Solubility: Insoluble in water

N-Bsmoc-L-leucine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 22-24/25
• Safety Term：S22;S24/25
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃